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Compound of Interest

Compound Name: A2ti-1

Cat. No.: B3182388

Application Notes and Protocols for A2ti-1

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of
A2ti-1 in DMSO for experimental use. A2ti-1 is a selective, high-affinity inhibitor of the annexin
A2/S100A10 heterotetramer (A2t), a key interaction in various pathological processes,
including viral infections.[1][2]

I. A2ti-1: Overview and Mechanism of Action

A2ti-1 specifically disrupts the protein-protein interaction between annexin A2 and S100A10.[1]
[2] This inhibition has been shown to prevent human papillomavirus type 16 (HPV16) infection
by blocking viral entry into epithelial cells.[1][3] The inhibitor has a reported half-maximal
inhibitory concentration (IC50) of 24 uM for the A2t interaction.[1][2] Annexin A2 is implicated in
the regulation of the PI3K/AKT signaling pathway, suggesting a broader role for A2ti-1 in
cellular signaling.[4]

Signaling Pathway of A2ti-1 Target
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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